ethyl N-{1-[1-(2-ethyl-6-methylphenyl)-1H-tetrazol-5-yl]cyclohexyl}glycinate

• IUPAC Name: ethyl 2-[[1-[1-(2-ethyl-6-methylphenyl)tetrazol-5-yl]cyclohexyl]amino]acetate
• InChI: InChI=1S/C20H29N5O2/c1-4-16-11-9-10-15(3)18(16)25-19(22-23-24-25)20(12-7-6-8-13-20)21-14-17(26)27-5-2/h9-11,21H,4-8,12-14H2,1-3H3
• InChI Key: XYVSFWJZKZCYSD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1N2C(=NN=N2)C3(CCCCC3)NCC(=O)OCC)C
• Molecular Formula: C20H29N5O2
• Molecular Weight: 371.5 g/mol

Description

Ethyl N-{1-[1-(2-ethyl-6-methylphenyl)-1H-tetrazol-5-yl]cyclohexyl}glycinate, also known as CNB-001, is a novel neuroprotective agent that has shown promising results in various scientific research studies. This compound has been synthesized using a unique method and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Mechanism of Action

Ethyl N-{1-[1-(2-ethyl-6-methylphenyl)-1H-tetrazol-5-yl]cyclohexyl}glycinate exerts its neuroprotective effects by modulating multiple signaling pathways involved in oxidative stress, inflammation, and apoptosis. It activates the Nrf2-ARE pathway, which regulates the expression of antioxidant and detoxifying enzymes. This compound also inhibits the NF-κB pathway, which is involved in inflammation and cell death.
Biochemical and Physiological Effects:
This compound has been shown to increase the levels of antioxidant enzymes such as superoxide dismutase and catalase. It also reduces the levels of pro-inflammatory cytokines such as TNF-α and IL-6. This compound has been found to improve mitochondrial function and reduce oxidative damage to DNA and proteins.

Advantages and Limitations for Lab Experiments

Ethyl N-{1-[1-(2-ethyl-6-methylphenyl)-1H-tetrazol-5-yl]cyclohexyl}glycinate has several advantages for laboratory experiments. It is stable and can be easily synthesized in large quantities. It has low toxicity and is well-tolerated in animal models. However, this compound has some limitations in terms of its solubility and bioavailability. These issues can be addressed by formulating this compound with suitable excipients and delivery systems.

Future Directions

There are several future directions for the research on ethyl N-{1-[1-(2-ethyl-6-methylphenyl)-1H-tetrazol-5-yl]cyclohexyl}glycinate. One area of interest is the potential use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Another area of research is the development of novel formulations and delivery systems for this compound to improve its solubility and bioavailability. Additionally, the mechanism of action of this compound needs to be further elucidated to identify new targets for therapeutic intervention.
Conclusion:
This compound is a promising neuroprotective agent that has shown potential for the treatment of various neurological disorders. Its unique synthesis method and mechanism of action make it a valuable tool for scientific research. Further studies are needed to fully understand the therapeutic potential of this compound and to develop effective formulations for its clinical use.

Scientific Research Applications

Ethyl N-{1-[1-(2-ethyl-6-methylphenyl)-1H-tetrazol-5-yl]cyclohexyl}glycinate has been extensively studied for its neuroprotective properties. It has been shown to protect neurons from oxidative stress, inflammation, and apoptosis. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease and traumatic brain injury.